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Compound Name:
8-Methoxyquinolin-3-amine

hydrochloride

Cat. No.: B13473034

Get Quote

Executive Summary: The "Other" Isomer
While the 8-aminoquinoline scaffold (e.g., Primaquine, Tafenoquine) is the gold standard for

radical cure antimalarials, the 3-amino-8-methoxyquinoline isomer represents a distinct, under-

explored vector in medicinal chemistry. Unlike its C8-isomer, which relies on metabolic

activation to generate reactive quinone-imines, the C3-amine serves as a stable, versatile

handle for constructing Type II kinase inhibitors, DNA intercalators, and novel antibacterial

agents.

This guide details the discovery-grade synthesis and development of 8-methoxyquinolin-3-

amine derivatives. It moves beyond standard literature to present a robust, scalable Meth-

Cohn/Curtius strategy, ensuring access to this privileged scaffold with high regiochemical

fidelity.

Chemical Synthesis: The Meth-Cohn/Curtius Route
Direct electrophilic amination of the quinoline ring at C3 is notoriously difficult due to the

electron-deficient nature of the pyridine ring. The most reliable, self-validating protocol utilizes
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the Meth-Cohn Quinoline Synthesis followed by a Curtius Rearrangement. This pathway avoids

the formation of inseparable regioisomers common in Skraup or Combes syntheses.

Retrosynthetic Analysis
Target: 8-Methoxyquinolin-3-amine hydrochloride.

Key Intermediate: 2-Chloro-3-formyl-8-methoxyquinoline.

Starting Material:N-(2-Methoxyphenyl)acetamide (2-Methoxyacetanilide).

Detailed Experimental Protocol
Step 1: Vilsmeier-Haack Cyclization (Meth-Cohn Synthesis)
This step constructs the pyridine ring while simultaneously installing the C3-formyl and C2-

chloro handles.

Reagents:N-(2-Methoxyphenyl)acetamide (1.0 eq), POCl₃ (7.0 eq), DMF (2.5 eq).

Procedure:

Cool DMF (dimethylformamide) to 0°C in a flame-dried round-bottom flask under Ar.

Add POCl₃ dropwise (highly exothermic; maintain <10°C). Stir for 30 min to form the

Vilsmeier reagent.

Add solid N-(2-Methoxyphenyl)acetamide portion-wise.

Heat the mixture to 75°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc 7:3).

Quench: Pour the reaction mixture onto crushed ice/water (vigorous stirring). Neutralize

with sat. NaOAc to precipitate the product.

Isolation: Filter the yellow solid, wash with water, and recrystallize from acetonitrile.

Product: 2-Chloro-8-methoxyquinoline-3-carbaldehyde.

Step 2: Oxidation and Dechlorination
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We must remove the C2-chloro atom and convert the aldehyde to a carboxylic acid.

Oxidation: Treat the aldehyde with NaClO₂ (sodium chlorite) and sulfamic acid in THF/Water

to yield 2-chloro-8-methoxyquinoline-3-carboxylic acid.

Dechlorination:

Dissolve the acid in MeOH with 10% Pd/C (10 wt%) and NaOAc (2.0 eq).

Stir under H₂ atmosphere (balloon pressure) for 12 hours.

Filter through Celite and concentrate to yield 8-methoxyquinoline-3-carboxylic acid.

Step 3: Curtius Rearrangement to 3-Amine
This step converts the acid to the amine with retention of stereochemistry and high purity.

Acyl Azide Formation: Suspend the carboxylic acid (1.0 eq) in dry t-BuOH. Add DPPA

(Diphenylphosphoryl azide, 1.1 eq) and TEA (Triethylamine, 1.2 eq).

Rearrangement: Reflux for 4 hours. The intermediate isocyanate forms and is trapped by t-

BuOH to form the Boc-protected amine.

Deprotection: Treat the Boc-intermediate with 4M HCl in Dioxane (RT, 2h).

Isolation: Dilute with Et₂O. The product precipitates as 8-methoxyquinolin-3-amine

dihydrochloride. Filter and dry under vacuum.[1]

Visualization: Synthesis & Mechanism[2]
Synthesis Workflow (DOT Diagram)
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Figure 1: Step-wise synthesis of 8-methoxyquinolin-3-amine via the Meth-Cohn/Curtius

strategy.

Biological Profile & SAR Data
The 3-amino group is a privileged bioisostere for the aniline moiety found in many kinase

inhibitors. By incorporating the 8-methoxyquinoline core, researchers can leverage the

scaffold's inherent DNA-binding affinity.

Comparative Activity Profile
The following table contrasts the 3-amino isomer with the classic 8-amino (Primaquine-like)

scaffold.

Feature
8-Amino-6-
methoxyquinoline
(Primaquine Type)

8-Methoxyquinolin-3-
amine (Target Scaffold)

Primary Target Malaria (Hypnozoites)
Bacteria (Gyrase), Cancer

(Kinases)

Mechanism
ROS generation via Quinone-

imine metabolites

Intercalation / ATP-competitive

inhibition

Metabolic Stability
Low (Rapid CYP450

metabolism)
High (No labile 8-amino group)

Toxicity Risk Hemolysis in G6PD deficiency Low hemolytic potential

Key Derivatization Alkylation of 8-NH₂
Acylation/Sulfonylation of 3-

NH₂

Mechanism of Action: DNA Gyrase Inhibition
In antibacterial applications, 3-aminoquinoline derivatives often function as DNA Gyrase

Subunit B inhibitors. The 3-amine forms hydrogen bonds with the Asp73 residue in the ATP-

binding pocket, while the planar quinoline ring stacks against the hydrophobic floor.
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Figure 2: Proposed binding mode of 3-aminoquinoline derivatives in the ATP-binding pocket of

DNA Gyrase.

Derivatization Strategies
Once the 8-methoxyquinolin-3-amine hydrochloride is isolated, it serves as a "lego block"

for library generation.

Urea Formation: Reaction with isocyanates yields urea derivatives, potent against VEGFR

kinases.

Protocol: Amine HCl (1 eq) + Isocyanate (1.1 eq) + DIPEA (2.5 eq) in DCM.

Sulfonylation: Reaction with sulfonyl chlorides yields sulfonamides, often explored for

carbonic anhydrase inhibition.

Protocol: Amine HCl (1 eq) + R-SO₂Cl (1.1 eq) + Pyridine (excess).

Sandmeyer-Type Reactions: The 3-amino group can be converted to 3-halo, 3-cyano, or 3-

hydroxyl groups via diazonium intermediates, allowing late-stage diversification of the core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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